5-Chloro-6-(3-methylbutyl)pyridin-3-amine

• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 5-chloro-6-(3-methylbutyl)pyridin-3-amine
• InChI: InChI=1S/C10H15ClN2/c1-7(2)3-4-10-9(11)5-8(12)6-13-10/h5-7H,3-4,12H2,1-2H3
• InChI Key: IGNCNALORUXEMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=C(C=C(C=N1)N)Cl

Description

5-Chloro-6-(3-methylbutyl)pyridin-3-amine is a pyridine derivative featuring a chloro substituent at position 5 and a branched 3-methylbutyl group at position 6. Instead, its analogs—such as sulfonamide derivatives, triazole-containing variants, and halogen/methoxy-substituted pyridin-amines—offer insights into its likely properties and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-6-(3-methylbutyl)pyridin-3-amine typically involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This method allows for the formation of carbon-carbon bonds between a boronic acid and a halide . The reaction conditions often include the use of a palladium catalyst, a base, and an appropriate solvent under inert atmosphere .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. it is likely that large-scale synthesis would follow similar principles as laboratory-scale synthesis, with optimizations for yield and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-6-(3-methylbutyl)pyridin-3-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halides and nucleophiles under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while reduction may yield amines or alcohols .

Scientific Research Applications

5-Chloro-6-(3-methylbutyl)pyridin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is used in the study of biological pathways and mechanisms.

Medicine: It is investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Chloro-6-(3-methylbutyl)pyridin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The exact pathways and targets depend on the context of its use. For example, in medicinal chemistry, it may interact with specific proteins to exert its effects .

Comparison with Similar Compounds

Structural Analog: 5-Chloro-6-(2H-1,2,3-triazol-2-yl)pyridin-3-amine (INT2)

Substituents : Chloro (position 5), triazole (position 6).
Key Differences :

• The 3-methylbutyl group in the target compound is replaced with a heterocyclic 1,2,3-triazole ring in INT2.
• Synthetic Utility : INT2 is frequently used as an intermediate in coupling reactions (e.g., amide bond formation) for drug candidates targeting kinases or GPCRs .
• Contaminant Challenges : INT2 often appears as a byproduct during synthesis, requiring purification via flash chromatography .

Table 1: Key Properties of INT2 vs. Target Compound

Property	5-Chloro-6-(3-methylbutyl)pyridin-3-amine	INT2
Position 6 Substituent	3-Methylbutyl (alkyl)	1,2,3-Triazole (heterocyclic)
Molecular Weight*	~212.7 g/mol	196.6 g/mol
Synthetic Role	Not described in evidence	Intermediate in drug synthesis
Purification Challenges	N/A	Requires repeated chromatography

*Calculated based on molecular formula.

Sulfonamide Derivatives: N-(5-Chloro-6-(quinolin-3-yloxy)pyridin-3-yl)benzenesulfonamide (Compounds 6–32)

Substituents: Chloro (position 5), quinolin-3-yloxy (position 6), sulfonamide (position 3). Key Differences:

• The 3-methylbutyl group is replaced with a quinoline-ether moiety, and a sulfonamide group is added at position 3.
• Biological Activity : These compounds exhibit PPARγ affinity, with Gold Scores (docking) of 78.09–87.26, slightly lower than the reference compound INT131 (90.65) .
• Hydrogen Bonding : Hydrogen-bonding scores for Compounds 6 and 7 are 6.11 and 7.42, respectively, indicating moderate ligand-protein interactions .

Table 2: PPARγ Binding Metrics

Compound	Gold Score	Hydrogen Bonding Score
INT131	90.65	Not reported
Compound 6	78.09	6.11
Compound 7	87.26	7.42

Halogen/Methoxy-Substituted Analogs

a) 5-Bromo-6-methoxypyridin-3-amine

• Substituents : Bromo (position 5), methoxy (position 6).
• Similarity : Structural similarity score of 0.82 to the target compound .
• Properties : The bromo and methoxy groups increase steric hindrance and alter electronic effects compared to chloro and alkyl substituents.

b) 6-Methoxy-5-methylpyridin-3-amine

• Substituents : Methyl (position 5), methoxy (position 6).
• Applications : Used in organic synthesis for building blocks in drug discovery .

c) 5-Methoxy-6-(trifluoromethyl)pyridin-3-amine

• Substituents : Methoxy (position 5), trifluoromethyl (position 6).
• Physicochemical Properties : The trifluoromethyl group introduces strong electron-withdrawing effects, enhancing metabolic stability compared to alkyl or chloro groups .

Biological Activity

5-Chloro-6-(3-methylbutyl)pyridin-3-amine is a pyridine derivative that has garnered attention in various fields, including medicinal chemistry and biological research. This article explores its biological activity, mechanisms of action, and potential therapeutic applications, supported by relevant data tables and case studies.

• Molecular Formula : C10H15ClN2
• Molecular Weight : 198.69 g/mol
• Structure : The compound features a chlorine atom and a 3-methylbutyl group attached to the pyridine ring, influencing its biological activity.

The biological activity of 5-Chloro-6-(3-methylbutyl)pyridin-3-amine is primarily attributed to its interactions with specific enzymes and receptors. It may function as an inhibitor or activator , thereby modulating various biochemical pathways. The unique substitution pattern on the pyridine ring enhances its reactivity and biological interactions, making it valuable for research and therapeutic applications.

1. Enzyme Inhibition

Research indicates that this compound can inhibit several enzymes, which is crucial for its potential therapeutic applications. For instance:

• Cyclooxygenase (COX) Inhibition : It has shown promise in reducing inflammation by inhibiting COX enzymes, similar to established anti-inflammatory drugs like celecoxib.

2. Receptor Binding

The compound acts as a ligand in biochemical assays, allowing researchers to investigate interactions between small molecules and biological macromolecules. Its ability to bind with specific receptors can influence cellular signaling pathways, impacting processes such as cell growth and differentiation.

3. Antifungal Activity

In studies assessing antifungal properties, 5-Chloro-6-(3-methylbutyl)pyridin-3-amine exhibited moderate activity against certain fungal strains, suggesting potential applications in agriculture.

Case Study 1: Anti-inflammatory Effects

A study evaluated the anti-inflammatory properties of 5-Chloro-6-(3-methylbutyl)pyridin-3-amine through its effect on COX enzymes. Results indicated that the compound effectively reduced inflammation markers in vitro, comparable to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Case Study 2: Cellular Effects

Research involving rat liver microsomes demonstrated that this compound could modulate gene expression and influence metabolic pathways through enzyme interactions. This suggests potential implications for metabolic disorders .

Comparative Analysis with Similar Compounds

Compound Name	Structure Characteristics	Biological Activity
5-Chloro-6-(3-methylbutyl)pyridin-3-amine	Chlorine atom and 3-methylbutyl group on pyridine	COX inhibition
4-(3-Methylbutyl)pyridin-3-amine	No chlorine; similar alkyl substitution	Moderate antifungal activity
5-Chloro-3-methylpyridin-2-amine	Chlorine atom; different position on pyridine	Varies; less studied

Research Findings

The structure-activity relationship (SAR) of this compound indicates that the presence of chlorine enhances its biological efficacy. The dual aromatic system facilitates binding interactions with target proteins, which is critical for effective inhibition of enzymatic activity .